![molecular formula C6H3Cl2N3 B1316367 3,6-Dichloroimidazo[1,2-b]pyridazine CAS No. 40972-42-7](/img/structure/B1316367.png)
3,6-Dichloroimidazo[1,2-b]pyridazine
Overview
Description
“3,6-Dichloroimidazo[1,2-b]pyridazine” is an organic compound with the molecular formula C6H3Cl2N3 . It has a molecular weight of 188.02 . It appears as a light yellow to yellow powder or crystals .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H3Cl2N3/c7-4-1-2-6-9-3-5 (8)11 (6)10-4/h1-3H . The InChI key is XBVAHZQOAPNIQY-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 188.02 . It is a light yellow to yellow powder or crystals .
Scientific Research Applications
Chemical Synthesis and Modification
Direct Arylation : Akkaoui et al. (2010) reported direct intermolecular C-H arylation of 6-chloroimidazo[1,2-b]-pyridazine, including 3,6-di- and 2,3,6-trisubstituted imidazo[1,2-b]pyridazines. This study provides a novel methodology for the synthesis of these compounds using a microwave-assisted, one-pot, two-step Suzuki cross-coupling/ palladium-catalyzed arylation process (Akkaoui et al., 2010).
Regioselective Sulfenylation : Hiebel and Berteina‐Raboin (2015) described an iodine-catalyzed sulfenylation of imidazo[1,2-a]-pyridines and [1,2-b]pyridazines using thiophenols. This method achieved the formation of 3-arylthioimidazoheterocycles under metal-free conditions (Hiebel & Berteina‐Raboin, 2015).
Functionalization via Palladium-Catalyzed Cross-Coupling : Akkaoui et al. (2008) synthesized 3,6-disubstituted-2-phenylimidazo[1,2-b]pyridazine derivatives using palladium cross-coupling and SNAr reactions. This study highlights efficient methods for introducing various functional groups into the imidazo[1,2-b]pyridazine structure (Akkaoui et al., 2008).
Synthesis of Dihydro Derivatives : Kolos et al. (2013) synthesized 7-amino-2,4,5-triaryl-3,4-dihydroimidazo[1,5-b]pyridazines, providing an insight into the structural variations of imidazo[1,5-b]pyridazines (Kolos et al., 2013).
Applications in Pharmacology and Drug Design
Synthesis of Potential Anticancer Agents : Temple et al. (1987) explored the synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines as potential anticancer agents. The study developed routes for synthesizing congeners of these compounds, indicating their potential use in cancer treatment (Temple et al., 1987).
Interaction with Benzodiazepine Receptors : Barlin et al. (1997) examined a series of 3-acylaminomethyl-6-(chloro, iodo, and methyl)-2-(substituted phenyl)-imidazo[1,2-b]pyridazines for interaction with central and mitochondrial benzodiazepine receptors. This study provided insights into the selectivity of these compounds for mitochondrial receptors, contributing to the understanding of benzodiazepine receptor pharmacology (Barlin et al., 1997).
Antiviral Activities : Galtier et al. (2003) reported the synthesis of novel substituted 3-aralkylth-iomethylimidazo[1,2-b]pyridazines and their evaluation as antiviral agents. Some compounds showed potent inhibition of human cytomegalovirus and varicella-zoster virus replication, suggesting their potential as antiviral agents (Galtier et al., 2003).
Safety and Hazards
properties
IUPAC Name |
3,6-dichloroimidazo[1,2-b]pyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2N3/c7-4-1-2-6-9-3-5(8)11(6)10-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBVAHZQOAPNIQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NC=C2Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10570789 | |
Record name | 3,6-Dichloroimidazo[1,2-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40972-42-7 | |
Record name | 3,6-Dichloroimidazo[1,2-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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